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Compound of Interest

2,6-Dibromo-3-pyridinecarboxylic
Compound Name: o
aci

cat. No.: B1313857

Essential Safety and Handling Guide for 2,6-
Dibromo-3-pyridinecarboxylic Acid

This guide provides crucial safety and logistical information for the handling and disposal of
2,6-Dibromo-3-pyridinecarboxylic acid, tailored for researchers, scientists, and professionals
in drug development. The following protocols are designed to ensure a safe laboratory
environment and proper management of this chemical.

Chemical Profile: 2,6-Dibromo-3-pyridinecarboxylic acid is a corrosive solid that can cause
severe skin burns and eye damage. It may also cause respiratory irritation. Due to its
hazardous nature, strict adherence to safety protocols is mandatory.

Personal Protective Equipment (PPE)

Appropriate personal protective equipment is the first line of defense against exposure. The
following table summarizes the required PPE for handling 2,6-Dibromo-3-pyridinecarboxylic
acid.
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Body Part

Required PPE

Specifications and Usage

Eyes/Face

Chemical safety goggles and

face shield

Goggles must be worn at all
times. A face shield should be
used in conjunction with
goggles when there is a risk of

splashing or dust generation.

[1]

Hands

Chemical-resistant gloves

Nitrile, neoprene, or butyl
rubber gloves are
recommended. Inspect gloves
for any signs of degradation
before use and dispose of
them properly after handling

the chemical.[2]

Body

Laboratory coat or chemical-

resistant apron

A fully buttoned lab coat is the
minimum requirement. For
larger quantities or when there
is a significant risk of spillage,
a chemical-resistant apron

over the lab coat is advised.

Respiratory

NIOSH-approved respirator

A respirator is necessary when
handling the powder outside of
a certified chemical fume hood

or if dust is generated.[1]

Operational and Disposal Plans

A systematic approach to handling and disposal is critical to minimize risks. The following

workflow outlines the key steps from preparation to final disposal.
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Operational Workflow for Handling and Disposal
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Experimental Protocols

Handling Procedure:

o Preparation: Before handling, ensure that a safety shower and an eyewash station are
readily accessible.[1] Don all required PPE as specified in the table above. Verify the proper
functioning of the chemical fume hood.

e Weighing and Transfer: Conduct all manipulations of solid 2,6-Dibromo-3-
pyridinecarboxylic acid within a certified chemical fume hood to minimize inhalation
exposure. Use appropriate tools (e.g., spatula, weigh boat) to handle the solid. Avoid
creating dust.

o Spill Response: In case of a spill, evacuate the immediate area. For small spills, use an
appropriate absorbent material from a spill kit, ensuring no incompatible materials are used.
For large spills, contact your institution's Environmental Health and Safety (EHS) department
immediately.

e First Aid:

o Skin Contact: Immediately flush the affected area with copious amounts of water for at
least 15 minutes and remove contaminated clothing. Seek medical attention.[3]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[3]

o Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
medical attention.[3]

o Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.

Disposal Plan:

o Waste Segregation: All waste containing 2,6-Dibromo-3-pyridinecarboxylic acid, including
contaminated consumables (e.g., gloves, weigh boats), must be collected in a designated,
properly labeled, and sealed container for halogenated organic waste.
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» Container Labeling: The waste container must be clearly labeled with "Hazardous Waste,"
the full chemical name, and the associated hazards (Corrosive).

o Storage: Store the sealed waste container in a designated satellite accumulation area away
from incompatible materials.

» Disposal: Arrange for the disposal of the hazardous waste through your institution's EHS
department in accordance with local, state, and federal regulations.[2][3] Do not dispose of
this chemical down the drain.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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